Cas no 1184092-14-5 (N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide)
N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-Cyanocycloheptyl)-2-[(4-hydroxyphenyl)thio]acetamide
- N-(1-cyanocycloheptyl)-2-(4-hydroxyphenyl)sulfanylacetamide
- N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide
- 1184092-14-5
- Z733876084
- EN300-26684292
- AKOS010260686
-
- Inchi: 1S/C16H20N2O2S/c17-12-16(9-3-1-2-4-10-16)18-15(20)11-21-14-7-5-13(19)6-8-14/h5-8,19H,1-4,9-11H2,(H,18,20)
- InChI Key: IITCKHGUCJHTHI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)O)CC(NC1(C#N)CCCCCC1)=O
Computed Properties
- Exact Mass: 304.12454906g/mol
- Monoisotopic Mass: 304.12454906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 98.4Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 578.6±45.0 °C(Predicted)
- pka: 9.56±0.26(Predicted)
N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26684292-0.05g |
N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide |
1184092-14-5 | 95.0% | 0.05g |
$528.0 | 2025-03-20 | |
| Enamine | EN300-26684292-0.1g |
N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide |
1184092-14-5 | 95.0% | 0.1g |
$553.0 | 2025-03-20 | |
| Enamine | EN300-26684292-0.25g |
N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide |
1184092-14-5 | 95.0% | 0.25g |
$579.0 | 2025-03-20 | |
| Enamine | EN300-26684292-0.5g |
N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide |
1184092-14-5 | 95.0% | 0.5g |
$603.0 | 2025-03-20 | |
| Enamine | EN300-26684292-1g |
1184092-14-5 | 90% | 1g |
$628.0 | 2023-09-12 | ||
| Enamine | EN300-26684292-2.5g |
N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide |
1184092-14-5 | 95.0% | 2.5g |
$1230.0 | 2025-03-20 | |
| Enamine | EN300-26684292-5g |
1184092-14-5 | 90% | 5g |
$1821.0 | 2023-09-12 | ||
| Enamine | EN300-26684292-10g |
1184092-14-5 | 90% | 10g |
$2701.0 | 2023-09-12 | ||
| Enamine | EN300-26684292-1.0g |
N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide |
1184092-14-5 | 95.0% | 1.0g |
$628.0 | 2025-03-20 | |
| Enamine | EN300-26684292-5.0g |
N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide |
1184092-14-5 | 95.0% | 5.0g |
$1821.0 | 2025-03-20 |
N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide
N-(1-Cyanocycloheptyl)-2-[(4-Hydroxyphenyl)Sulfanyl]Acetamide: A Comprehensive Overview
The compound with CAS No. 1184092-14-5, known as N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyanocycloheptyl group with a sulfanylacetamide moiety, creating a molecule with potential applications in drug discovery and materials science.
Recent studies have highlighted the importance of cycloheptyl derivatives in medicinal chemistry, particularly due to their ability to modulate various biological pathways. The cyanocycloheptyl group in this compound is of particular interest, as it introduces rigidity and electronic properties that can enhance the molecule's bioactivity. Researchers have explored the synthesis of this compound using a variety of methods, including palladium-catalyzed cross-coupling reactions and enzymatic catalysis, which have improved both the efficiency and scalability of production.
The sulfanylacetamide portion of the molecule plays a crucial role in its functionality. Sulfur-containing compounds are known for their ability to act as antioxidants and anti-inflammatory agents, making them valuable in the development of therapeutic agents. In this case, the sulfanyl group is attached to a phenolic ring, which further enhances the compound's potential for interacting with biological systems.
One of the most promising areas of research involving N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide is its application in drug delivery systems. The molecule's structure allows for the incorporation of functional groups that can target specific tissues or cells, making it an ideal candidate for targeted drug delivery. Recent studies have demonstrated its ability to enhance the solubility and bioavailability of poorly soluble drugs, which is a critical factor in pharmaceutical development.
In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science. The cyanocycloheptyl group's rigidity and electronic properties make it suitable for use in polymer synthesis and as a building block for advanced materials. Researchers have explored its use in creating self-healing polymers and stimuli-responsive materials, which have applications in fields such as electronics and biomedical engineering.
The synthesis of N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide involves a series of carefully controlled reactions that ensure high purity and yield. Key steps include the preparation of intermediates such as cycloheptanone and thioacetamide, followed by coupling reactions to form the final product. The use of green chemistry principles in these processes has been emphasized to minimize environmental impact and improve sustainability.
From a structural perspective, the compound exhibits interesting stereochemical properties due to the presence of chiral centers within the cycloheptyl ring. These properties have been exploited in enantioselective synthesis methods, which are essential for producing enantiomerically pure compounds required for pharmacological studies.
In terms of biological activity, recent research has focused on evaluating the compound's effects on cellular signaling pathways and enzyme activity. Preliminary results suggest that it may have potential as an inhibitor of certain kinases involved in cancer progression, making it a candidate for further investigation in oncology research.
The development of analytical methods for characterizing this compound has also been an area of active research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity, ensuring that it meets rigorous quality control standards required for pharmaceutical applications.
In conclusion, N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and characterization techniques, positions it as a valuable tool for future research and development efforts.
1184092-14-5 (N-(1-cyanocycloheptyl)-2-[(4-hydroxyphenyl)sulfanyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)